Cas no 371209-66-4 (4-(3,4-dimethoxyphenyl)-7-phenyl-8-oxa-5,6-diazatricyclo7.4.0.0^{2,6}trideca-1(9),4,10,12-tetraene)

• Product Name: 4-(3,4-dimethoxyphenyl)-7-phenyl-8-oxa-5,6-diazatricyclo7.4.0.0^{2,6}trideca-1(9),4,10,12-tetraene
• CAS No: 371209-66-4
• MF: C₂₄H₂₂N₂O₃
• MW: 386.443086147308
• CID: 6127153
• PubChem ID: 3730122
• Update Time: 2025-10-31

4-(3,4-dimethoxyphenyl)-7-phenyl-8-oxa-5,6-diazatricyclo7.4.0.0^{2,6}trideca-1(9),4,10,12-tetraene Chemical and Physical Properties

Names and Identifiers

• 4-(3,4-dimethoxyphenyl)-7-phenyl-8-oxa-5,6-diazatricyclo7.4.0.0^{2,6}trideca-1(9),4,10,12-tetraene
• 2-(3,4-dimethoxyphenyl)-5-phenyl-5,10b-dihydro-1H-pyrazolo[1,5-c][1,3]benzoxazine
• 5H-Pyrazolo[1,5-c][1,3]benzoxazine, 2-(3,4-dimethoxyphenyl)-1,10b-dihydro-5-phenyl-
• AKOS001696924
• AKOS016246130
• 371209-66-4
• 4-(3,4-dimethoxyphenyl)-7-phenyl-8-oxa-5,6-diazatricyclo[7.4.0.0^{2,6}]trideca-1(9),4,10,12-tetraene
• 2-(3,4-dimethoxyphenyl)-5-phenyl-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine
• SCHEMBL16406024
• F1589-0367
• 2-(3,4-DIMETHOXYPHENYL)-5-PHENYL-1,10B-DIHYDROPYRAZOLO(1,5-C)(1,3)BENZOXAZINE
• 2-(3,4-dimethoxyphenyl)-5-phenyl-5,10b-dihydro-1H-benzo[e]pyrazolo[1,5-c][1,3]oxazine

• Inchi： 1S/C24H22N2O3/c1-27-22-13-12-17(14-23(22)28-2)19-15-20-18-10-6-7-11-21(18)29-24(26(20)25-19)16-8-4-3-5-9-16/h3-14,20,24H,15H2,1-2H3
• InChI Key： XBDHREMDDJXHEO-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C2CC(C3=CC=C(OC)C(OC)=C3)=NN2C1C1=CC=CC=C1

Computed Properties

• Exact Mass: 386.16304257g/mol
• Monoisotopic Mass: 386.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 591
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 43.3Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 543.7±60.0 °C(Predicted)
• pka: 4.17±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines

Additional information on 4-(3,4-dimethoxyphenyl)-7-phenyl-8-oxa-5,6-diazatricyclo7.4.0.0^{2,6}trideca-1(9),4,10,12-tetraene

Introduction to Compound with CAS No. 371209-66-4 and Its Applications in Modern Chemical Biology

The compound with the CAS number 371209-66-4 and the product name 4-(3,4-dimethoxyphenyl)-7-phenyl-8-oxa-5,6-diazatricyclo7.4.0.0^2,6trideca-1(9),4,10,12-tetraene represents a fascinating molecule with significant potential in the field of chemical biology. This tricyclic structure, characterized by its complex ring system and functional groups, has garnered attention for its unique chemical properties and biological activities.

In recent years, the study of heterocyclic compounds has seen remarkable advancements, particularly in understanding their role in drug discovery and development. The presence of multiple rings and oxygen-containing functional groups in this compound suggests a high degree of structural complexity, which often correlates with diverse biological functions. The 3,4-dimethoxyphenyl moiety is particularly noteworthy, as it is a common pharmacophore found in many bioactive molecules.

The compound's structure includes a^8-oxa group, which can influence its reactivity and interactions with biological targets. Additionally, the^{5,6-diazatricyclo7.4.0.02,6}trideca-1(9),4,10,12-tetraene framework suggests a highly constrained three-dimensional shape, which can be crucial for binding to specific biological receptors or enzymes. Such structural features are often exploited in the design of novel therapeutic agents.

Recent research has highlighted the importance of tricyclic compounds in medicinal chemistry due to their ability to mimic natural product scaffolds and exhibit potent biological activity. The4-(3,4-dimethoxyphenyl)-substituted tricyclic system described here may serve as a valuable scaffold for developing new drugs targeting various diseases. For instance, studies have shown that similar structures can interact with enzymes involved in metabolic pathways or signal transduction processes.

The^-7-phenyl group in the molecule adds another layer of complexity and potential functionality. Phenyl rings are well-known for their ability to enhance binding affinity and selectivity when incorporated into drug molecules. This feature makes the compound a promising candidate for further exploration in drug discovery programs.

In addition to its structural complexity, this compound may exhibit interesting physicochemical properties due to its oxygen-rich environment and multiple aromatic rings. These properties can influence its solubility, stability, and bioavailability—critical factors in pharmaceutical development. Researchers are increasingly focusing on optimizing these properties to improve drug delivery systems.

The synthesis of such complex molecules is no small feat but has been made possible through advances in synthetic organic chemistry techniques. Modern methodologies allow for the efficient construction of intricate heterocyclic systems like this one. The development of novel synthetic routes not only facilitates access to these compounds but also provides insights into their structural features and reactivity patterns.

The potential applications of this compound extend beyond traditional pharmaceuticals. It may also find utility in materials science or as a building block for more complex molecules with specialized functions. The versatility of its structure allows chemists to modify various positions while retaining core biological activity.

In conclusion, the compound with CAS number 371209-66-4 and its product name 4-(3,4-dimethoxyphenyl)-7-phenyl-8-oxa-5,6-diazatricyclo7.4.0.0^2,6trideca-1(9),4,10,12-tetraene represents a significant advancement in chemical biology research. Its unique structure and functional groups make it a promising candidate for further investigation into drug discovery applications.